Cas no 65714-65-0 ( )

• Product name: &nbsp
• CAS No: 65714-65-0
• MF: C₁₈H₁₃NO₃
• MW: 291.30072
• CID: 962390
• PubChem ID: 345748

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-xanthen-9-ylideneacetate
• AC1L83FZ
• CTK2F7648
• cyano-xanthen-9-ylidene-acetic acid ethyl ester
• ethyl 2-cyano-2-xanthen-9-ylidene-acetate
• Ethyl-cyano(xanthen-9-yliden)-acetat
• NSC403506
• DTXSID20323288
• Ethyl cyano(9H-xanthen-9-ylidene)acetate
• 65714-65-0
• NSC-403506
•  

• Inchi： InChI=1S/C18H13NO3/c1-2-21-18(20)14(11-19)17-12-7-3-5-9-15(12)22-16-10-6-4-8-13(16)17/h3-10H,2H2,1H3
• InChI Key： RMABXBDSIGBEQJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C1C2=CC=CC=C2OC3=CC=CC=C31)C#N

Computed Properties

• Exact Mass: 291.08959
• Monoisotopic Mass: 291.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32
• LogP: 3.68088